Cas no 2055840-63-4 (ethyl 2-(3-amino-1-benzylpyrrolidin-3-yl)acetate)

• Product Name: ethyl 2-(3-amino-1-benzylpyrrolidin-3-yl)acetate
• CAS No: 2055840-63-4
• MF: C₁₅H₂₂N₂O₂
• MW: 262.347383975983
• CID: 6402176
• PubChem ID: 127263972
• Update Time: 2025-06-09

ethyl 2-(3-amino-1-benzylpyrrolidin-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(3-amino-1-benzylpyrrolidin-3-yl)acetate
• 3-Pyrrolidineacetic acid, 3-amino-1-(phenylmethyl)-, ethyl ester
• 2055840-63-4
• EN300-1284857
• F51987

• Inchi： 1S/C15H22N2O2/c1-2-19-14(18)10-15(16)8-9-17(12-15)11-13-6-4-3-5-7-13/h3-7H,2,8-12,16H2,1H3
• InChI Key： GDHOVUCWSYTKFU-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)CCC(N)(CC(OCC)=O)C1

Computed Properties

• Exact Mass: 262.168127949g/mol
• Monoisotopic Mass: 262.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.6Ų

Experimental Properties

• Density: 1.101±0.06 g/cm3(Predicted)
• Boiling Point: 349.9±32.0 °C(Predicted)
• pka: 8.74±0.20(Predicted)

Additional information on ethyl 2-(3-amino-1-benzylpyrrolidin-3-yl)acetate

Professional Introduction to Ethyl 2-(3-amino-1-benzylpyrrolidin-3-yl)acetate (CAS No. 2055840-63-4)

Ethyl 2-(3-amino-1-benzylpyrrolidin-3-yl)acetate, a compound with the chemical identifier CAS No. 2055840-63-4, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of pyrrolidine derivatives, which have garnered considerable attention due to their diverse pharmacological properties and potential applications in drug development. The structural motif of this molecule, particularly the presence of a benzyl group and an amino substituent on the pyrrolidine ring, contributes to its unique chemical and biological characteristics.

The synthesis of ethyl 2-(3-amino-1-benzylpyrrolidin-3-yl)acetate involves a series of well-established organic reactions that highlight the precision and expertise required in medicinal chemistry. The introduction of the benzyl group at the 1-position and the amino group at the 3-position of the pyrrolidine core is achieved through carefully controlled reactions, including nucleophilic substitution and condensation processes. These synthetic steps are crucial in determining the compound's reactivity and its subsequent biological activity.

Recent research in the field of drug discovery has demonstrated that pyrrolidine derivatives exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and analgesic properties. The specific arrangement of functional groups in ethyl 2-(3-amino-1-benzylpyrrolidin-3-yl)acetate is thought to enhance its interaction with biological targets, making it a promising candidate for further investigation.

In particular, studies have shown that compounds with similar structural features can modulate enzyme activity and receptor binding, which are key mechanisms in many therapeutic interventions. The presence of both an amino group and a benzyl group in this molecule suggests potential interactions with various biological pathways, making it a versatile scaffold for drug design. This dual functionality has been explored in recent literature as a strategy to improve drug efficacy and reduce side effects.

The pharmacological profile of ethyl 2-(3-amino-1-benzylpyrrolidin-3-yl)acetate has been investigated through both in vitro and in vivo studies. In vitro assays have revealed that this compound exhibits significant activity against certain bacterial strains, indicating its potential as an antimicrobial agent. Additionally, preliminary in vivo studies suggest that it may have therapeutic effects in models of inflammation and pain.

The development of novel pharmaceutical agents relies heavily on the availability of high-quality starting materials, such as ethyl 2-(3-amino-1-benzylpyrrolidin-3-yl)acetate. Its synthesis provides chemists with a valuable building block for creating more complex molecules with tailored biological activities. The compound's stability under various conditions makes it suitable for further derivatization and optimization, which are essential steps in the drug discovery process.

The future prospects for ethyl 2-(3-amino-1-benzylpyrrolidin-3-yl)acetate are promising, given its unique structural features and demonstrated biological activity. Ongoing research aims to elucidate its mechanism of action and explore its potential in treating various diseases. Collaborative efforts between academic researchers and pharmaceutical companies are likely to accelerate the translation of this compound from laboratory research to clinical application.

In conclusion, ethyl 2-(3-amino-1-benzylpyrrolidin-3-yl)acetate (CAS No. 2055840-63-4) represents a significant contribution to the field of medicinal chemistry. Its synthesis, structural features, and pharmacological properties make it a valuable asset in the search for new therapeutic agents. As research continues to uncover its potential applications, this compound is poised to play a crucial role in the development of novel treatments for human diseases.